Cas no 946230-26-8 (N-(2-chlorophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2-chlorophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946230-26-8
• MF: C₂₀H₁₇ClN₂O₂
• MW: 352.814183950424
• CID: 5506421
• Update Time: 2025-07-17

N-(2-chlorophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(2-chlorophenyl)-1,6-dihydro-1-[(4-methylphenyl)methyl]-6-oxo-
• N-(2-chlorophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17ClN2O2/c1-14-6-8-15(9-7-14)12-23-13-16(10-11-19(23)24)20(25)22-18-5-3-2-4-17(18)21/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key： PVDCUTRZBYQJQA-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(C)C=C2)C(=O)C=CC=1C(NC1=CC=CC=C1Cl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-chlorophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(2-chlorophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946230-26-8)

The compound N-(2-chlorophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, identified by its CAS No. 946230-26-8, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine-3-carboxamide core substituted with 2-chlorophenyl and 4-methylphenyl groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in AI-driven drug design and high-throughput screening. The N-(2-chlorophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide fits into this paradigm due to its potential as a scaffold for kinase inhibitors or GPCR modulators. Its CAS No. 946230-26-8 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry and structure-activity relationship (SAR) studies.

The synthesis of 946230-26-8 typically involves multi-step organic reactions, including amide coupling and pyridine ring functionalization. Its solubility and stability under physiological conditions are critical parameters for researchers optimizing its bioavailability. Environmental scientists also investigate its degradation pathways, given the growing emphasis on green chemistry and sustainable synthesis methods. These aspects resonate with the broader scientific community's focus on eco-friendly pharmaceuticals.

From a commercial perspective, N-(2-chlorophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is often listed in catalogs of fine chemical suppliers, catering to contract research organizations (CROs) and academic labs. Its pricing and purity specifications (e.g., >98% HPLC) are common search queries, highlighting its niche market. Analytical techniques like NMR, LC-MS, and X-ray crystallography are employed to characterize this compound, ensuring compliance with Good Laboratory Practices (GLP).

Emerging applications of CAS No. 946230-26-8 include its exploration in cancer immunotherapy and neurodegenerative disease models, topics trending in biomedical research. Patent filings referencing this compound often describe its derivatives as allosteric modulators or enzyme probes, further validating its versatility. As the scientific community prioritizes targeted therapy and personalized medicine, the role of such structurally diverse molecules is expected to expand.

In summary, N-(2-chlorophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (946230-26-8) exemplifies the intersection of chemical innovation and therapeutic potential. Its study addresses key challenges in drug development, such as selectivity and metabolic stability, while aligning with global research priorities like antibiotic resistance and rare diseases. Future work may focus on its crystallographic data and in vivo efficacy, paving the way for clinical translation.